Cas no 100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)

2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- structure
100460-87-5 structure
Product Name:2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
CAS No:100460-87-5
Molecular Formula:C14H11FN2O
Molecular Weight:242.24834
CID:98495
PubChem ID:962314

2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
    • 3-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-one
    • CHEMBL1877449
    • AKOS001084194
    • ST093799
    • 1-(4-Fluorobenzyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
    • Oprea1_554623
    • 1-(4-FLUOROBENZYL)-1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-ONE
    • MLS000103178
    • 1-(4-fluorobenzyl)-1,3-dihydro-2H-benzimidazol-2-one
    • DTXSID00359409
    • SMR000018619
    • 100460-87-5
    • HMS2248E12
    • InChIKey: SOGFCHRGTJVMRX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H11FN2O/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
    • SMILES: FC1=CC=C(CN2C(=O)NC3=CC=CC=C23)C=C1

Computed Properties

  • Exact Mass: 242.08563
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 242.08554114g/mol
  • Heavy Atom Count: 18
  • Complexity: 315
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • LogP: 2.51700
  • PSA: 32.34

2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.pinrchem.com/english.html
Xiamen PinR Bio-tech Co., Ltd.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.hbganmiao.com/
Hebei Ganmiao New material Technology Co., LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/
Suzhou Senfeida Chemical Co., Ltd